Cas no 2645416-45-9 (1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3)
2645416-45-9 structure
Product Name:1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3
CAS No:2645416-45-9
MF:C6H5BrN2O
MW:204.039185285568
CID:6825790
PubChem ID:172402846
Update Time:2025-02-26
1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3 Chemical and Physical Properties
Names and Identifiers
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- 1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3
- CS-23941
- 2645416-45-9
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- Inchi: 1S/C6H5BrN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-3H,1H3/i1D3
- InChI Key: ZHNCQEHEDXGEOJ-FIBGUPNXSA-N
- SMILES: BrC1C(C(C([2H])([2H])[2H])=O)=NC=CN=1
Computed Properties
- Exact Mass: 202.97736Da
- Monoisotopic Mass: 202.97736Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 42.9Ų
1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3 Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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